Zr-doped BaTaO2N photocatalyst modified with Na–Pt cocatalyst for efficient hydrogen evolution and Z-scheme water splitting

EES Catalysis Pub Date: 2022-11-15 DOI: 10.1039/d2ey00031h

Abstract
BaTaO2N exhibits hydrogen evolution activity under visible light with wavelengths up to 650 nm and is applicable to Z-scheme overall water splitting (ZOWS). However, the insufficient activity and selectivity of BaTaO2N in the presence of redox mediators limit the efficiency of this process. Herein, we report the use of modified BaTaO2N as a hydrogen evolution photocatalyst in combination with BiVO4 and [Fe(CN)6]3−/4− as the oxygen evolution photocatalyst and redox mediator, respectively. Zr-doped BaTaO2N (BaTaO2N:Zr) synthesized by flux-assisted thermal nitridation and decorated with Na and Pt (Na–Pt) as cocatalysts was found to provide higher hydrogen evolution activity than undoped BaTaO2N. Zr doping extended the lifetime of electrons in the BaTaO2N and promoted electron injection into the Na–Pt cocatalysts. Consequently, Na–Pt/BaTaO2N:Zr modified with Cr2O3 to suppress reverse reactions evolved hydrogen from an aqueous K4[Fe(CN)]6 solution. Optimizing the BaTaO2N photocatalyst and the reaction conditions provided a ZOWS system capable of operating under visible light at wavelengths up to 520 nm. This work indicates that ZOWS systems operable under visible light can be constructed based on detailed investigations of photocatalysts, cocatalysts and redox mediators.
Zr-doped BaTaO2N photocatalyst modified with Na–Pt cocatalyst for efficient hydrogen evolution and Z-scheme water splitting
Recommended Literature
Journal Name：EES Catalysis
Research Products